methyl 4-(1-methyl-1H-1,2,3-triazol-5-yl)benzoate

• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol
• IUPAC Name: methyl 4-(3-methyltriazol-4-yl)benzoate
• InChI: InChI=1S/C11H11N3O2/c1-14-10(7-12-13-14)8-3-5-9(6-4-8)11(15)16-2/h3-7H,1-2H3
• InChI Key: FBICHNLZTMVLHJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=N1)C2=CC=C(C=C2)C(=O)OC

Description

Methyl 4-(1-methyl-1H-1,2,3-triazol-5-yl)benzoate is a useful research compound. Its molecular formula is C11H11N3O2 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Triethylamine (0.28 ml, 2.00 mmol) was added to a mixture of 1-methyl-5-(tributylstannanyl)-1H-1,2,3-triazole (781 mg, 2.1 mmol), methyl 4-bromobenzoate (430 mg, 2.0 mmol), and BIS(TRIPHENYLPHOSPHINE)PALLADIUM(II) CHLORIDE (70.2 mg, 0.10 mmol) in toluene (10 ml) to give a yellow suspension. The reaction mixture was purged with N2, sealed and stirred at 100° C. for 3 hr. Potassium fluoride (465 mg, 8.00 mmol) and MeOH (2 mL) were added. The mixture was stirred at RT for 2 h, filtered on celite, and rinsed with EtOAc. The combined filtrates were concentrated and the residue was purified on a 25M biotage column to give 0.5 g of methyl 4-(1-methyl-1H-1,2,3-triazol-5-yl)benzoate as a tan solid.